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Compound Focus: 6-bromohex-2-yne

CAS No.: 55402-12-5
Cat. No.: $2901283

Get Quote

Chemical Data and Safety Profile

The table below summarizes the key identification and handling information for 6-Bromohex-2-yne from a

chemical supplier's datasheet [1].

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

Purity

Physical Form

55402-12-5 [1]

CeHoBr [1]

161.04 g/mol [1]

>95% - 98% [1] [2]

Liquid [2]

Storage Sealed in dry, 2-8°C [1]
Signal Word Danger [1]
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| Hazard Statements | H226: Flammable liquid and vapour. H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause respiratory irritation. [1] |

Air Sensitivity and Handling Guide

While the search results do not explicitly state that 6-Bromohex-2-yne is air-sensitive, its storage
instructions ("Sealed in dry") and physical state (liquid) suggest sensitivity to moisture or air [1] [2]. The

following workflow and FAQs are based on general best practices for handling such chemicals [3].

Key Considerations

(Start: Plan Handling) (Use clean, dry glassware
Gather Dry EquipmenD (Check solvent dryness

: l

Grepare Inert Atmosphere) (Use specialized packaging (e.g., AcroSealD

: l

Dispense Reagent Safel;) @mploy syringes with inert gas)

(Seal and Return to Storage)

(End: Reagent Secure)
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Frequently Asked Questions

Q1: What is the best way to store 6-Bromohex-2-yne for long-term use? Store the reagent in a tightly
sealed container under an inert gas atmosphere (such as nitrogen or argon) in a cool, dry place. The
recommended storage temperature is 2-8°C (refrigerated) [1]. Using packaging with a septum, like AcroSeal,

can help maintain an inert environment and simplify dispensing while limiting exposure to the atmosphere

[3].

Q2: How do I safely transfer 6-Bromohex-2-yne to my reaction vessel? The recommended method is to

use a syringe technique under an inert atmosphere:

¢ Pressurize the bottle: Use a stream of inert gas (nitrogen or argon) to pressurize the bottle

containing the reagent [3].
e Withdraw the liquid: Insert a syringe with an 18- to 21-gauge needle and withdraw the required

volume [3].

¢ Alternative method: For better control, use a double-tipped (cannula) needle. One end is placed in
the reagent bottle, and the other in the reaction vessel. Applying inert gas pressure to the reagent
bottle will transfer the liquid safely [3].

Q3: My experiment didn't work as expected. Could air exposure be the cause? Yes. Exposure to air or
moisture can decompose air-sensitive reagents, leading to side reactions that produce undesired products or
cause the main reaction to fail [3]. If you suspect your reagent has degraded, it is best to use a new, properly
stored batch. Always ensure your glassware is clean and dry, and that your solvents are anhydrous before

starting a reaction [3].

Q4: What should I do if I notice decomposition of the reagent? A reagent that has decomposed should be
disposed of according to your institution's hazardous waste protocols for halogenated organic compounds.

Do not use it in experiments.

Critical Safety Reminders

The hazard statements indicate that 6-Bromohex-2-yne is a flammable liquid and an irritant [1]. When

working with it:

¢ Always work in a well-ventilated fume hood.
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e Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a
lab coat.
o Keep away from heat, sparks, and open flames.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s2901283?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/55402-12-5.html
https://www.sigmaaldrich.com/SK/en/product/enamine/enah93e73f45?context=bbe&srsltid=AfmBOoo-Lzifti5BkdWg_9VR35cmb5Flt3FLZ-TycjaEzKBSGt-uVXt5
https://www.fishersci.com/us/en/scientific-products/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.smolecule.com/products/b2901283#handling-and-storage-of-6-bromohex-2-yne-air-sensitivity
https://www.smolecule.com/products/b2901283#handling-and-storage-of-6-bromohex-2-yne-air-sensitivity
https://www.smolecule.com/products/b2901283#handling-and-storage-of-6-bromohex-2-yne-air-sensitivity
https://www.smolecule.com/products/b2901283#handling-and-storage-of-6-bromohex-2-yne-air-sensitivity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s2901283?utm_src=pdf-bulk
https://www.smolecule.com/products/s2901283?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s2901283?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

